5-Isothiocyanatoalrestatin
Description
5-Isothiocyanatoalrestatin (CAS: 103904-10-5) is a synthetic isatin derivative characterized by the incorporation of an isothiocyanate (-N=C=S) functional group at the 5-position of the indole-2,3-dione (isatin) core. Its molecular formula is C₁₅H₈N₂O₄S, with a molecular weight of 312.3 g/mol . The compound belongs to the alrestatin family, which includes molecules designed to modulate enzyme activity, though specific biological targets or applications of 5-isothiocyanatoalrestatin remain understudied in publicly available literature. Its structural uniqueness lies in the isothiocyanate group, which enhances reactivity for covalent binding to biological nucleophiles (e.g., thiols or amines), a feature shared with fluorescent probes like fluorescein isothiocyanate (FITC) .
Properties
CAS No. |
103904-10-5 |
|---|---|
Molecular Formula |
C15H8N2O4S |
Molecular Weight |
312.3 g/mol |
IUPAC Name |
2-(5-isothiocyanato-1,3-dioxobenzo[de]isoquinolin-2-yl)acetic acid |
InChI |
InChI=1S/C15H8N2O4S/c18-12(19)6-17-14(20)10-3-1-2-8-4-9(16-7-22)5-11(13(8)10)15(17)21/h1-5H,6H2,(H,18,19) |
InChI Key |
VBBIZCNBONOCLL-UHFFFAOYSA-N |
SMILES |
C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CC(=O)O)N=C=S |
Canonical SMILES |
C1=CC2=CC(=CC3=C2C(=C1)C(=O)N(C3=O)CC(=O)O)N=C=S |
Other CAS No. |
103904-10-5 |
Synonyms |
5-isothiocyanatoalrestatin |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Isatin Derivatives
Key Observations :
- Reactivity : The isothiocyanate group in 5-isothiocyanatoalrestatin distinguishes it from other derivatives, enabling covalent interactions absent in hydroxyl or nitro analogues.
- Biological Activity : 5-Hydroxy isatin exhibits selective MAO-A inhibition, while 5-nitro isatin derivatives show cytotoxicity against cancer cells (e.g., MCF-7) .
Functional Analogues: Isothiocyanate-Containing Compounds
Isothiocyanates are widely used in biochemical labeling. Below is a comparison with fluorescent probes:
Table 2: Comparison with Fluorescent Isothiocyanate Derivatives
Key Observations :
- Core Structure : 5-Isothiocyanatoalrestatin’s isatin core contrasts with the xanthene-based fluorescein and rhodamine derivatives, limiting its fluorescence but retaining reactivity.
- Molecular Weight : Higher molecular weights in FITC and rhodamine derivatives (389–443 g/mol) correlate with extended conjugation systems for enhanced fluorescence .
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